Cas no 252039-52-4 (Octadecanamide,N-[(1R,2S,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecenyl]-)
252039-52-4 structure
Product Name:Octadecanamide,N-[(1R,2S,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecenyl]-
CAS No:252039-52-4
MF:C36H71NO3
MW:565.953851938248
CID:1421736
PubChem ID:10793076
Update Time:2025-04-20
Octadecanamide,N-[(1R,2S,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Octadecanamide,N-[(1R,2S,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecenyl]-
- C18 L-erythro Ceramide (d18:1/18:0)
- 252039-52-4
- AKOS040755839
- N-[(1R,2S,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecen-1-yl]-octadecanamide
- N-((2R,3S,E)-1,3-Dihydroxyoctadec-4-en-2-yl)stearamide
- N-[(E,2R,3S)-1,3-dihydroxyoctadec-4-en-2-yl]octadecanamide
- N-[(1R,2S)-1-(Hydroxymethyl)-2-hydroxy-3-heptadecenyl]octadecanamide
-
- Inchi: 1S/C36H71NO3/c1-3-5-7-9-11-13-15-17-18-20-22-24-26-28-30-32-36(40)37-34(33-38)35(39)31-29-27-25-23-21-19-16-14-12-10-8-6-4-2/h29,31,34-35,38-39H,3-28,30,32-33H2,1-2H3,(H,37,40)/b31-29+/t34-,35+/m1/s1
- InChI Key: VODZWWMEJITOND-BPGUKWNXSA-N
- SMILES: O[C@@H](/C=C/CCCCCCCCCCCCC)[C@@H](CO)NC(CCCCCCCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 565.54373
- Monoisotopic Mass: 565.54339513g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 40
- Rotatable Bond Count: 32
- Complexity: 536
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 13.9
- Topological Polar Surface Area: 69.6Ų
Experimental Properties
- PSA: 69.56
Octadecanamide,N-[(1R,2S,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecenyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Larodan | 56-1418-1-1mg |
Octadecanoyl-L-erythro-sphingosine |
252039-52-4 | >99% | 1mg |
€245.00 | 2025-03-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci70342-1mg |
C18 L-erythro Ceramide (d18:1/18:0) |
252039-52-4 | 98% | 1mg |
¥2707.00 | 2022-04-26 | |
| 1PlusChem | 1P01EQHN-1mg |
N-[(1R,2S,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecen-1-yl]-octadecanamide |
252039-52-4 | ≥98% | 1mg |
$269.00 | 2024-05-20 | |
| A2B Chem LLC | AX66331-1mg |
N-[(1R,2S,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecen-1-yl]-octadecanamide |
252039-52-4 | ≥98% | 1mg |
$189.00 | 2024-04-20 |
Octadecanamide,N-[(1R,2S,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecenyl]- Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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